Cas no 500102-62-5 (ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate
• CAS No: 500102-62-5
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 1544561
• PubChem ID: 11117261
• Update Time: 2025-06-30

ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-fluoro-2-methylphenyl)-, ethyl ester, (2E)-
• ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate
• CFBINJFYEAWKNC-FNORWQNLSA-N
• 500102-62-5
• SCHEMBL4514544
• EN300-1453852
• (E)-ethyl 3-(4-fluoro-2-methylphenyl)acrylate

• Inchi： 1S/C12H13FO2/c1-3-15-12(14)7-5-10-4-6-11(13)8-9(10)2/h4-8H,3H2,1-2H3/b7-5+
• InChI Key： CFBINJFYEAWKNC-FNORWQNLSA-N
• SMILES： FC1C=CC(/C=C/C(=O)OCC)=C(C)C=1

Computed Properties

• Exact Mass: 208.08999
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate

Introduction to ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate (CAS No. 500102-62-5)

Ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate, also known by its CAS number 500102-62-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluoro-substituted aromatic ring and an ester functional group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The chemical formula of ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate is C₁₁H₁₁FO₂, and it has a molecular weight of approximately 194.19 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments and for optimizing its use in various applications. Recent studies have shown that this compound exhibits good stability under standard laboratory conditions, making it suitable for both research and industrial purposes.

In the realm of medicinal chemistry, ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate has been explored for its potential as a lead compound in drug discovery. The presence of the fluoro-substituted aromatic ring is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, fluorine can enhance the lipophilicity of a compound, improve its metabolic stability, and modulate its binding affinity to target proteins. These properties make ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate an attractive candidate for the development of new therapeutic agents.

Recent research has focused on the biological activities of ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary data suggest that it may have antiproliferative properties, making it a potential candidate for cancer therapy. These findings have sparked interest among researchers and pharmaceutical companies alike, leading to further investigations into the mechanisms of action and potential clinical applications of this compound.

The synthesis of ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate has been optimized using various synthetic routes, including transition metal-catalyzed reactions and palladium-catalyzed cross-coupling reactions. These methods have enabled the efficient production of high-purity compounds, which is essential for both research and commercial purposes. The ability to synthesize this compound on a large scale is crucial for advancing its development into preclinical and clinical stages.

In preclinical studies, ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate has shown promising results in animal models. For example, it has been tested for its efficacy in reducing inflammation and inhibiting tumor growth. These studies have provided valuable insights into the pharmacological profile of the compound and have paved the way for future clinical trials. The safety profile of ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate is also being closely monitored to ensure that it meets the stringent safety standards required for drug development.

Beyond its potential therapeutic applications, ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate has also found use in other areas of chemical research. For instance, it serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its unique structural features make it a valuable building block for constructing libraries of compounds for high-throughput screening in drug discovery programs.

In conclusion, ethyl (2E)-3-(4-fluoro-2-methylphenyl)prop-2-enoate (CAS No. 500102-62-5) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of modern medicine.